Cas no 497854-98-5 ((4-Ethyl-4H-1,2,4-triazol-3-yl)methanol)

• Product Name: (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol
• CAS No: 497854-98-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 875128
• PubChem ID: 22938611
• Update Time: 2025-06-23

(4-Ethyl-4H-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-methanol,4-ethyl-(9CI)
• (4-ethyl-4H-1,2,4-triazol-3-yl)methanol
• OZRGOYBVRAWHFJ-UHFFFAOYSA-N
• 4-ethyl-3-hydroxymethyl-4H-1,2,4-triazole
• (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol

• Inchi： 1S/C5H9N3O/c1-2-8-4-6-7-5(8)3-9/h4,9H,2-3H2,1H3
• InChI Key： OZRGOYBVRAWHFJ-UHFFFAOYSA-N
• SMILES： OCC1=NN=CN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Topological Polar Surface Area: 50.9

Additional information on (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol

Comprehensive Overview of (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol (CAS No. 497854-98-5)

(4-Ethyl-4H-1,2,4-triazol-3-yl)methanol, with the CAS number 497854-98-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methanol functional group at the 3-position of the triazole ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol for its potential role in developing novel antifungal agents and enzyme inhibitors. Its unique structure allows for selective interactions with biological targets, which is a hot topic in medicinal chemistry and computational drug design.

The synthesis of 497854-98-5 typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in high-throughput screening, this compound is often cataloged in libraries used for bioactivity assays.

From an industrial perspective, (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol is also explored for its utility in crop protection formulations. Its derivatives exhibit promising activity against plant pathogens, aligning with the growing focus on sustainable agriculture. This aligns with global trends emphasizing green chemistry and reduced environmental impact.

For researchers and manufacturers, understanding the physicochemical properties of CAS 497854-98-5 is critical. Parameters such as melting point, solubility, and stability under various conditions are well-documented in scientific literature. These details are essential for optimizing its use in formulation development and scale-up processes.

In summary, (4-Ethyl-4H-1,2,4-triazol-3-yl)methanol represents a versatile building block in modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical innovations, reflecting its broad utility. As the scientific community continues to explore structure-activity relationships, this compound is poised to remain a focal point in cutting-edge research.